![molecular formula C15H10ClNO3 B4088367 6-chloro-3-(4-methylphenyl)-2H-1,3-benzoxazine-2,4(3H)-dione](/img/structure/B4088367.png)
6-chloro-3-(4-methylphenyl)-2H-1,3-benzoxazine-2,4(3H)-dione
Overview
Description
6-chloro-3-(4-methylphenyl)-2H-1,3-benzoxazine-2,4(3H)-dione is a chemical compound that belongs to the class of benzoxazines. It has been widely used in scientific research due to its unique properties and potential applications.
Mechanism of Action
The mechanism of action of 6-chloro-3-(4-methylphenyl)-2H-1,3-benzoxazine-2,4(3H)-dione is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes, such as topoisomerases and kinases, which are involved in the regulation of DNA replication and cell division.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits a range of biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit the growth of bacteria and viruses, and modulate the activity of certain signaling pathways in cells. It has also been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6-chloro-3-(4-methylphenyl)-2H-1,3-benzoxazine-2,4(3H)-dione in lab experiments is its versatility. It can be easily synthesized and modified to create a wide range of derivatives with different properties. However, one limitation is that it can be toxic to cells at high concentrations, which can affect the interpretation of experimental results.
Future Directions
There are several future directions for the research on 6-chloro-3-(4-methylphenyl)-2H-1,3-benzoxazine-2,4(3H)-dione. One area of interest is the development of new derivatives with improved properties for use as anticancer and antibacterial agents. Another direction is the investigation of its potential as a therapeutic agent for the treatment of inflammatory and oxidative stress-related diseases. Additionally, the use of this compound as a fluorescent probe for the detection of metal ions is an area of ongoing research.
Scientific Research Applications
6-chloro-3-(4-methylphenyl)-2H-1,3-benzoxazine-2,4(3H)-dione has been extensively studied for its potential applications in various scientific fields. It has been used as a building block in the synthesis of biologically active compounds, such as antitumor agents, antibacterial agents, and antiviral agents. It has also been used as a fluorescent probe for the detection of metal ions and as a catalyst in organic reactions.
properties
IUPAC Name |
6-chloro-3-(4-methylphenyl)-1,3-benzoxazine-2,4-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10ClNO3/c1-9-2-5-11(6-3-9)17-14(18)12-8-10(16)4-7-13(12)20-15(17)19/h2-8H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQHYTKPHTFJUPK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=O)C3=C(C=CC(=C3)Cl)OC2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.70 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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